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Introduction
1,1,1,2,2-Pentafluoropropane, also known as HFC-245cb, is a hydrofluorocarbon with

applications as a refrigerant and blowing agent. Accurate vapor pressure data is fundamental

to understanding its thermodynamic properties, which is crucial for process design, safety

assessments, and environmental impact modeling. This document provides detailed application

notes and experimental protocols for the precise measurement of the vapor pressure of HFC-

245cb.

Experimental Principles
The vapor pressure of a liquid is the pressure exerted by its vapor when the vapor and liquid

phases are in thermodynamic equilibrium in a closed container. This pressure is a function of

temperature; as the temperature increases, the vapor pressure also increases.[1][2][3] Several

methods can be employed to measure vapor pressure, with the static, dynamic, and

ebulliometric (boiling point) methods being the most common.[4][5][6]

Static Method: This method involves placing the degassed substance in a temperature-

controlled, evacuated container and directly measuring the pressure of the vapor in equilibrium

with the liquid.[4][5][7][8] It is a direct and accurate method suitable for a wide range of

pressures.[7]
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Dynamic Method: In the dynamic method, a stream of inert gas is passed through the liquid

sample at a known flow rate, becoming saturated with the vapor of the substance.[6] The

amount of vapor transported is then determined, allowing for the calculation of the vapor

pressure.

Ebulliometric (Boiling Point) Method: This technique determines the boiling temperature of the

liquid at a known external pressure.[5] At the boiling point, the vapor pressure of the liquid

equals the surrounding pressure.[9] By varying the external pressure, a vapor pressure-

temperature curve can be constructed.

For HFC-245cb, the static method is highly suitable due to its volatility and the need for high-

precision measurements.

Experimental Setup and Protocols
I. Static Method for Vapor Pressure Measurement of
HFC-245cb
This protocol outlines the steps for determining the vapor pressure of HFC-245cb using the

static method. The apparatus is designed for accurate measurements over a range of

temperatures.

A. Materials and Apparatus

HFC-245cb Sample: High purity (>99.5%)

Equilibrium Cell: A thermostated vessel of known volume, capable of withstanding the

expected pressures.

Pressure Transducer: A calibrated, high-accuracy pressure sensor suitable for the expected

pressure range of HFC-245cb.[2][10]

Temperature Control System: A constant temperature bath or oven capable of maintaining

the equilibrium cell at a stable temperature with high precision (e.g., ±0.01 K).[3]

Vacuum System: A vacuum pump capable of evacuating the system to a low pressure (e.g.,

< 0.1 Pa) to remove air and other non-condensable gases.[11]
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Valves and Tubing: High-vacuum, leak-tight valves and stainless steel tubing to connect the

components.

Data Acquisition System: A computer-based system to record temperature and pressure

readings.

B. Experimental Workflow Diagram (Static Method)

System Preparation Measurement Cycle
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Caption: Workflow for static vapor pressure measurement.

C. Detailed Protocol

System Assembly and Leak Check: Assemble the apparatus as shown in the conceptual

diagram. Ensure all connections are secure and leak-tight. Use a helium leak detector to

verify the integrity of the system.

Evacuation: Open the appropriate valves and evacuate the entire system, including the

equilibrium cell and connecting lines, using the vacuum pump.[7] Continue evacuation until a

stable, low pressure is achieved.

Sample Degassing: To remove any dissolved non-condensable gases from the HFC-245cb

sample, multiple freeze-pump-thaw cycles are recommended. This involves freezing the
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sample with liquid nitrogen, evacuating the headspace, and then allowing it to thaw. Repeat

this process at least three times.

Sample Introduction: Carefully introduce a small, precisely known amount of the degassed

HFC-245cb sample into the equilibrium cell. The amount should be sufficient to ensure both

liquid and vapor phases are present at all measurement temperatures.

Temperature Setting and Equilibration: Set the desired temperature on the constant

temperature bath. Allow sufficient time for the system to reach thermal equilibrium, where the

temperature of the sample and the cell are uniform and stable.

Pressure Measurement: Once the system has reached both thermal and phase equilibrium

(indicated by a stable pressure reading), record the vapor pressure from the pressure

transducer.

Data Recording: Record the stabilized temperature and pressure values using the data

acquisition system.

Varying Temperature: Increment the temperature to the next desired setpoint and repeat

steps 5-7. It is advisable to perform measurements at both increasing and decreasing

temperature intervals to check for hysteresis.

Data Analysis: Plot the measured vapor pressure as a function of temperature. The data can

be fitted to a suitable vapor pressure equation, such as the Antoine or Wagner equation, to

allow for interpolation and extrapolation.

Data Presentation
The following table summarizes experimentally determined vapor pressure data for HFC-245cb

at various temperatures.
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Temperature (°C) Temperature (K) Vapor Pressure (kPa)

7.05 280.20 263.64

10.13 283.28 292.64

15.05 288.20 343.97

20.03 293.18 401.63

25.05 298.20 467.63

30.04 303.19 540.62

35.12 308.27 623.95

40.14 313.29 715.27

45.37 318.52 820.27

Data sourced from available literature.[12]

Logical Relationship of Vapor Pressure
Measurement
The following diagram illustrates the key relationships and dependencies in the experimental

determination of vapor pressure.
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Caption: Key factors in vapor pressure determination.

Conclusion
The accurate measurement of the vapor pressure of HFC-245cb is essential for its effective

and safe use. The static method, when performed with a carefully constructed apparatus and a

rigorous protocol, provides reliable and high-precision data. The provided protocols and data

serve as a valuable resource for researchers and professionals working with this compound. It

is crucial to ensure proper system calibration, sample purity, and thorough degassing to

minimize experimental errors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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